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Compound of Interest

Compound Name: Cacodyl

Cat. No.: B8556844 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for sodium cacodylate, a

compound utilized in various scientific applications, including as a buffering agent in electron

microscopy and historically as a component in herbicides.[1] Due to its arsenic content, sodium

cacodylate is classified as a toxic and potentially carcinogenic substance, necessitating strict

adherence to safety procedures to minimize exposure and mitigate risks in the laboratory

setting.[2][3]

Chemical and Physical Properties
Sodium cacodylate is a white, crystalline or granular solid that is soluble in water.[1][4] The

trihydrate form liquefies in its own water of hydration at approximately 60°C and becomes

anhydrous at 120°C.[4][5] When heated to decomposition, it emits highly toxic fumes of arsenic

and burns with a bluish flame, producing a characteristic garlic-like odor.[4]

Table 1: Physical and Chemical Properties of Sodium Cacodylate
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Property Value References

Chemical Formula (CH₃)₂As(O)ONa [4]

Molecular Weight 159.98 g/mol (anhydrous) [1]

214.03 g/mol (trihydrate)

Appearance
White crystalline or granular

solid
[1][4]

Odor Slight odor [1]

Melting Point 200°C (anhydrous) [6]

77 - 80 °C (trihydrate) [7]

Solubility Soluble in water [4]

1 g dissolves in 0.5 mL water [5]

1 g dissolves in 2.5 mL alcohol [5]

pH ~8-9 (trihydrate solution) [1][5]

9.0-9.5 (100g/L aqueous

solution)
[7]

pKa 6.27

Toxicological Data and Hazard Classification
Sodium cacodylate is classified as highly toxic if swallowed and may cause cancer.[2] It is also

very toxic to aquatic life with long-lasting effects.[2] The International Agency for Research on

Cancer (IARC) has classified sodium cacodylate in Group 2B, as possibly carcinogenic to

humans.[3]

Table 2: Toxicological Data for Sodium Cacodylate
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Parameter Value Species References

Oral LD50 644 mg/kg Rat [8]

Oral LD50 4 mg/kg Mouse [8]

Inhalation LCLo >2,600 mg/m³/2h Rat [8]

Probable Oral Lethal

Dose
0.5-5 g/kg Human [4]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Carcinogenicity 1B/2

H350/H351: May

cause/Suspected of causing

cancer

Hazardous to the Aquatic

Environment, Acute
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects

References for all entries in Table 3:[2][3]

Occupational Exposure Limits
To minimize the risk of adverse health effects from occupational exposure, several regulatory

bodies have established permissible exposure limits (PELs) and threshold limit values (TLVs)

for arsenic-containing compounds.

Table 4: Occupational Exposure Limits
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Organization Limit Value

OSHA PEL (as As) 0.5 mg/m³

ACGIH TLV (as As) 0.2 mg/m³

NIOSH IDLH (as As) 5 mg/m³

References for all entries in Table 4:[8][9]

Personal Protective Equipment (PPE) Protocol
A stringent PPE protocol is mandatory when handling sodium cacodylate. The following

workflow outlines the selection and use of appropriate PPE.
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Figure 1: Personal Protective Equipment (PPE) Workflow for Handling Sodium Cacodylate

Start: Handling Sodium Cacodylate

Work in a certified chemical fume hood or designated area with adequate ventilation.

Wear impervious gloves (e.g., nitrile, neoprene).
Inspect gloves for integrity before use.

Wear chemical safety goggles or a face shield.

Wear a fully buttoned lab coat.

Is there a risk of generating dust or aerosols?

Use a NIOSH-approved respirator with an appropriate particulate filter (N99 or P100).

Yes

Continue with standard PPE.

No

After handling, remove gloves using the proper technique and dispose of them as hazardous waste.

Wash hands thoroughly with soap and water.

End

Click to download full resolution via product page

Figure 1: PPE Workflow for Handling Sodium Cacodylate
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Safe Handling and Storage Procedures
Experimental Protocol for Safe Handling:

Preparation: Before handling, ensure that all necessary PPE is available and in good

condition.[8] Designate a specific area for working with sodium cacodylate, preferably within

a chemical fume hood.[10]

Weighing and Transfer: To prevent the generation of dust, handle solid sodium cacodylate

with care.[8] Use a spatula for transfers and weigh the compound on a tared weigh boat

within the fume hood.

Solution Preparation: When preparing solutions, slowly add the solid sodium cacodylate to

the solvent to avoid splashing. Stir gently until fully dissolved.

Post-Handling: After use, decontaminate all surfaces and equipment with soap and water.

[10] Dispose of all contaminated disposable materials as hazardous waste.[10]

Storage:

Store sodium cacodylate in a cool, dry, and well-ventilated area in a tightly sealed container.[3]

The storage area should be locked and accessible only to authorized personnel.[2] It is

sensitive to moisture and should be protected from it.[3] Store away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[3][8]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving sodium

cacodylate.

The following decision tree outlines the initial first aid response to different types of exposure.
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Figure 2: First Aid Decision Tree for Sodium Cacodylate Exposure

Exposure to Sodium Cacodylate

What is the route of exposure?

Inhalation

Inhalation

Skin Contact

Skin Contact

Eye Contact

Eye Contact

Ingestion

Ingestion

Move to fresh air immediately.
If breathing is difficult, provide oxygen.

If not breathing, give artificial respiration.
Seek immediate medical attention.

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of water for at least 15 minutes.

Seek immediate medical attention.

Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally.
Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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